Isoxanthohumol

• Description: Isoxanthohumol is a natural, prenylated chalcone isolated from the hop plant, H. lupulus (hops). It has diverse biological activities, including antiproliferative, anti-inflammatory, and antiviral properties. In B16 and A375 melanoma cells, isoxanthohumol inhibits proliferation (IC50s = 22.15 and 22.9 µM in an MTT assay), slows cell division, and induces apoptosis. Isoxanthohumol reversibly inhibits Kv1.3 channels with an EC50 value of 7.8 µM in human Jurkat T cells using patch clamp electrophysiology. It has strong deterrent properties against the peach potato aphid. It has also been used as a marker of beer consumption. Isoxanthohumol is metabolized in the liver and intestine to 8-prenylnaringenin, a potent phytoestrogen.; Isoxanthohumol is a polyphenol found in Humulus lupulus.; Isoxanthohumol is a member of flavanones.; Isoxanthohumol is a natural product found in Humulus lupulus, Sophora flavescens, and other organisms with data available.
• CAS No.: 521-48-2
• Product Name: Isoxanthohumol
• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C21H22O5/c1-12(2)4-9-15-16(23)10-19(25-3)20-17(24)11-18(26-21(15)20)13-5-7-14(22)8-6-13/h4-8,10,18,22-23H,9,11H2,1-3H3
• Standard InChIKey: YKGCBLWILMDSAV-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C
• Canonical SMILES: CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C
• Melting Point: Mp 204-206 °
• Synonyms: isoxanthohumol
• PubChem Compound: 513197
• Last Modified: Sep 14 2023